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Compound Overview and Toxicity Profile

Dithiazanine iodide is a benzothiazole-based anthelmintic (anti-worm) drug that has been withdrawn from

the market. The table below summarizes its key characteristics and known toxic effects.

Property Description

Chemical Class Benzothiazole; cyanine dye [1] [2]

Primary Historical Broad-spectrum anthelmintic for trichuriasis, strongyloidiasis, enterobiasis,

Use ascariasis, and hookworm infection [1]
Current Status Approved drug, later withdrawn [3]
Known Toxicity Cardiotoxicity: Prolonged QT interval, Torsades de Pointes (TdP), cardiac death

[4] [3]

General Toxicity: Highly toxic if swallowed or if dust is inhaled [5]
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Experimental Data and Proposed Cytotoxicity
Mechanism

The search results do not contain detailed experimental protocols specifically for Dithiazanine iodide's
cytotoxicity testing. However, its cardiotoxic effects are documented in a review of drugs withdrawn from

the market due to adverse cardiovascular reactions [4].

While the exact molecular mechanism for Dithiazanine iodide's cytotoxicity is listed as "Unknown" in one
comprehensive table [4], its structural class offers clues. Benzothiazole derivatives are known to exhibit
diverse biological activities, and their cytotoxicity often involves mechanisms like mitochondrial impairment
[2]. Many drugs that cause cardiotoxicity, a known effect of Dithiazanine iodide, share a common pathway

of inducing mitochondrial dysfunction [4].

The diagram below illustrates this proposed pathway for Dithiazanine iodide-induced cardiotoxicity,

synthesized from the general mechanisms described for cytotoxic benzothiazoles and cardiotoxic drugs [4]

[2].
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Research Implications and Future Directions

The withdrawal of Dithiazanine iodide underscores the importance of rigorous cardiac safety testing.

Current research suggests that mitochondrial toxicity assessment should be integrated into preclinical
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safety pharmacology to better predict such adverse effects [4]. Furthermore, the benzothiazole scaffold
remains a key structure in drug discovery. Modern research focuses on creating novel derivatives with
improved safety profiles by modifying specific positions on the chemical structure to enhance target

specificity and reduce off-target cytotoxicity [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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